Cas no 2154029-10-2 (2-(3,3-difluorocyclopentyl)-2-hydroxyacetic acid)

• Product Name: 2-(3,3-difluorocyclopentyl)-2-hydroxyacetic acid
• CAS No: 2154029-10-2
• MF: C₇H₁₀F₂O₃
• MW: 180.149309635162
• CID: 5683604
• PubChem ID: 165879500
• Update Time: 2025-07-18

2-(3,3-difluorocyclopentyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, 3,3-difluoro-α-hydroxy-
• 2-(3,3-difluorocyclopentyl)-2-hydroxyacetic acid
• EN300-2571809
• 2154029-10-2

• Inchi： 1S/C7H10F2O3/c8-7(9)2-1-4(3-7)5(10)6(11)12/h4-5,10H,1-3H2,(H,11,12)
• InChI Key： GMTYIWLIXBKIDY-UHFFFAOYSA-N
• SMILES： C1(C(O)C(O)=O)CCC(F)(F)C1

Computed Properties

• Exact Mass: 180.05980050g/mol
• Monoisotopic Mass: 180.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 308.4±17.0 °C(Predicted)
• pka: 3.80±0.11(Predicted)

Additional information on 2-(3,3-difluorocyclopentyl)-2-hydroxyacetic acid

Recent Advances in the Study of 2-(3,3-Difluorocyclopentyl)-2-hydroxyacetic Acid (CAS: 2154029-10-2)

The compound 2-(3,3-difluorocyclopentyl)-2-hydroxyacetic acid (CAS: 2154029-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 2-(3,3-difluorocyclopentyl)-2-hydroxyacetic acid. Researchers have developed efficient stereoselective methods to synthesize this compound, leveraging advanced catalytic systems and fluorination techniques. These advancements have not only improved yield and purity but also opened new avenues for scalable production, which is critical for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro and in vivo studies suggest that 2-(3,3-difluorocyclopentyl)-2-hydroxyacetic acid exhibits promising activity against specific enzymatic targets, particularly those involved in metabolic disorders and inflammatory pathways. For instance, recent data indicate its potential as an inhibitor of key enzymes in the glycolysis pathway, making it a candidate for metabolic disease therapeutics. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, with results showing significant reduction in pro-inflammatory markers.

Further investigations into the pharmacokinetics and pharmacodynamics of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability and minimizing off-target effects. Researchers are currently exploring structural modifications to enhance its bioavailability and target specificity, with some derivatives already showing improved efficacy in preclinical models.

The therapeutic potential of 2-(3,3-difluorocyclopentyl)-2-hydroxyacetic acid extends beyond metabolic and inflammatory diseases. Recent exploratory studies have investigated its role in neurodegenerative disorders, where its ability to modulate oxidative stress and neuronal apoptosis has shown promise. These findings, though preliminary, underscore the versatility of this compound and its potential as a multi-target therapeutic agent.

In conclusion, the ongoing research on 2-(3,3-difluorocyclopentyl)-2-hydroxyacetic acid (CAS: 2154029-10-2) highlights its significant potential in drug development. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation are essential to fully realize its therapeutic applications. This compound represents a compelling case study in the intersection of chemical synthesis and biological discovery, offering valuable insights for future research in the field.